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Compound of Interest

Compound Name: Icotinib-d4

Cat. No.: B12379285 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to Icotinib-d4, a deuterated analog of the epidermal growth factor

receptor (EGFR) tyrosine kinase inhibitor, Icotinib. This document is intended for researchers,

scientists, and drug development professionals.

Compound Information
Icotinib-d4 is a stable, isotopically labeled form of Icotinib, used as an internal standard in

pharmacokinetic and metabolic studies. The deuterium labeling provides a distinct mass

signature for mass spectrometry-based detection without altering the compound's chemical

properties.

Table 1: General Information for Icotinib-d4
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Parameter Value Source

Compound Name Icotinib-d4 -

CAS Number 1567366-82-8 [1][2]

Molecular Formula C₂₂H₁₇D₄N₃O₄ [1][2]

Molecular Weight 395.45 g/mol [2]

Chemical Name

N-(3-

Ethynylphenyl)-7,8,10,11,13,1

4-hexahydro-

tetraoxacyclododecino[2,3-

g]quinazolin-4-amine-d4

Analytical Data
The following tables summarize the analytical data obtained for a representative batch of

Icotinib-d4.

Table 2: Purity and Identity

Analysis Method Specification Result

Purity (HPLC) HPLC-UV ≥ 98.0% 99.5%

Identity (¹H NMR) ¹H NMR Conforms to structure Conforms

Identity (Mass Spec) ESI-MS
Conforms to

molecular weight
Conforms

Isotopic Purity Mass Spec
≥ 99% Deuterium

incorporation
99.7%

Table 3: Physicochemical Properties
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Property Method Result

Appearance Visual Inspection Off-white to pale yellow solid

Solubility DMSO ≥ 50 mg/mL

Melting Point Capillary Method 210-215 °C

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Determination

Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic acid in Water

B: 0.1% Formic acid in Acetonitrile

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Sample Preparation: 1 mg/mL solution in DMSO.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Instrumentation: Thermo Scientific Q Exactive Hybrid Quadrupole-Orbitrap Mass

Spectrometer.

Ionization Source: Electrospray Ionization (ESI), positive mode.
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Scan Range: m/z 100-1000.

Capillary Voltage: 3.5 kV.

Data Analysis: The molecular ion peak corresponding to [M+H]⁺ is analyzed to confirm the

molecular weight. Isotopic distribution is analyzed to determine the percentage of deuterium

incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation: Bruker Avance III HD 400 MHz NMR spectrometer.

Solvent: DMSO-d₆.

Analysis: ¹H NMR spectra are acquired to confirm the chemical structure. The absence of

proton signals at the deuterated positions confirms successful labeling.

Mechanism of Action and Signaling Pathway
Icotinib is a first-generation EGFR tyrosine kinase inhibitor (TKI). It competitively and reversibly

binds to the ATP binding site of the EGFR protein, preventing the completion of the signal

transduction cascade. This inhibition blocks downstream signaling pathways, such as the

RAS/RAF/MEK/ERK and PI3K/AKT pathways, which are crucial for cell proliferation, survival,

and tumorigenesis. Icotinib is particularly effective against tumors with activating mutations in

the EGFR tyrosine kinase domain.
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Caption: EGFR signaling pathway and the inhibitory action of Icotinib-d4.

Experimental Workflow
The following diagram illustrates a typical workflow for the quality control and analysis of a

batch of Icotinib-d4.
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Synthesis & Purification

Analytical Characterization

Final Product

Chemical Synthesis of Icotinib-d4

Purification (e.g., Column Chromatography)

HPLC-UV for Purity Mass Spectrometry for Identity & Isotopic Purity NMR for Structural Confirmation

Certificate of Analysis Generation

Batch Release for Research Use
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Caption: Quality control workflow for Icotinib-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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